Cas no 131179-08-3 (7-Azabicyclo[2.2.1]heptane-7-carboxylicacid, methyl ester)

• Product Name: 7-Azabicyclo[2.2.1]heptane-7-carboxylicacid, methyl ester
• CAS No: 131179-08-3
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 225675
• PubChem ID: 145605
• Update Time: 2025-04-19

7-Azabicyclo[2.2.1]heptane-7-carboxylicacid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 7-Azabicyclo[2.2.1]heptane-7-carboxylicacid, methyl ester
• methyl 7-azabicyclo[2.2.1]heptane-7-carboxylate
• 7-Azabicyclo(2.2.1)heptane-7-carboxylic acid, methyl ester
• 131179-08-3
• DTXSID20156932
• 7-Azabicyclo[2.2.1]heptane-7-carboxylic acid, methyl ester

• Inchi： 1S/C8H13NO2/c1-11-8(10)9-6-2-3-7(9)5-4-6/h6-7H,2-5H2,1H3
• InChI Key： VYMRJKGRCMURSL-UHFFFAOYSA-N
• SMILES： O(C)C(N1C2CCC1CC2)=O

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.159
• Boiling Point: 219.4°C at 760 mmHg
• Flash Point: 86.5°C
• Refractive Index: 1.512
• PSA: 29.54